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Compound of Interest

Compound Name: N-nitroso-dorzolamide

Cat. No.: B15815456

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of N-
nitroso-dorzolamide, a nitrosamine impurity of the carbonic anhydrase inhibitor, dorzolamide.

The presence of nitrosamine impurities in pharmaceutical products is a significant concern for

regulatory bodies and manufacturers due to their potential carcinogenic properties. This

document outlines a plausible synthetic pathway for N-nitroso-dorzolamide and details the

analytical methodologies for its characterization, aimed at supporting research, quality control,

and drug development activities.

Introduction
Dorzolamide is a sulfonamide and a potent carbonic anhydrase inhibitor used to lower

intraocular pressure in the treatment of glaucoma and ocular hypertension. N-nitroso-
dorzolamide, with the chemical name (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-

4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide, is a potential impurity that can form

during the synthesis or storage of dorzolamide.[1][2] The formation typically occurs through the

reaction of the secondary amine moiety in the dorzolamide molecule with a nitrosating agent,

such as nitrous acid, under acidic conditions.[3][4] Regulatory agencies like the FDA and EMA
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have established strict limits for nitrosamine impurities in pharmaceutical products,

necessitating robust analytical methods for their detection and quantification.[1]

Synthesis of N-nitroso-dorzolamide
While specific, publicly available literature detailing the synthesis of N-nitroso-dorzolamide is

scarce, a general and widely applicable method for the N-nitrosation of secondary amines can

be adapted.[5] The following protocol is a plausible method for the laboratory-scale synthesis of

N-nitroso-dorzolamide for use as a reference standard.

General Reaction Scheme
The synthesis involves the reaction of dorzolamide with a nitrosating agent, typically generated

in situ from sodium nitrite and a strong acid.[5]

Reaction:

Dorzolamide + Nitrous Acid → N-nitroso-dorzolamide + Water

Experimental Protocol
Materials:

Dorzolamide hydrochloride

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography
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Solvents for column chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

Dissolution: Dissolve a known quantity of dorzolamide hydrochloride in water.

Cooling: Cool the solution in an ice bath to 0-5 °C with constant stirring.

Nitrosating Agent Preparation: In a separate vessel, prepare an aqueous solution of sodium

nitrite.

Addition of Nitrite: Slowly add the sodium nitrite solution dropwise to the cooled dorzolamide

solution.

Acidification: While maintaining the temperature at 0-5 °C, slowly add dilute hydrochloric acid

dropwise to the reaction mixture to generate nitrous acid in situ.

Reaction Monitoring: Monitor the progress of the reaction using a suitable technique, such as

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

The reaction is typically complete within 1-3 hours.

Work-up:

Once the reaction is complete, transfer the mixture to a separatory funnel.

Extract the product with dichloromethane.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter off the drying agent and concentrate the solvent under reduced pressure using a

rotary evaporator.
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Purify the crude product by column chromatography on silica gel to obtain pure N-nitroso-
dorzolamide.

Synthesis Workflow Diagram

Preparation
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Dorzolamide HCl in Water
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Aqueous Sodium Nitrite

Liquid-Liquid Extraction
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(Na₂SO₄) Concentration Column Chromatography N-nitroso-dorzolamide

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-nitroso-dorzolamide.

Characterization of N-nitroso-dorzolamide
A comprehensive characterization of N-nitroso-dorzolamide is essential to confirm its identity

and purity. This typically involves a combination of chromatographic and spectroscopic

techniques.

Physicochemical Properties
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Property Value Reference

Chemical Name

(4S,6S)-4-

(ethyl(nitroso)amino)-6-methyl-

5,6-dihydro-4H-thieno[2,3-

b]thiopyran-2-sulfonamide 7,7-

dioxide

[1]

Molecular Formula C₁₀H₁₅N₃O₅S₃ [1]

Molecular Weight 353.43 g/mol [1]

Appearance Expected to be a solid -

Purity (typical)
>95% (as a reference

standard)
[2]

Analytical Methodologies
3.2.1. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid

Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

A validated UPLC-MS/MS method has been reported for the quantification of N-nitroso-
dorzolamide in dorzolamide hydrochloride drug substance.[6] This highly sensitive and

selective technique is crucial for detecting trace levels of the impurity.

Experimental Protocol (based on literature):[6]

Chromatographic System: UPLC coupled with a triple quadrupole mass spectrometer.

Column: Phenyl Hexyl column.

Mobile Phase A: 0.05% ammonia solution in water.

Mobile Phase B: Acetonitrile.

Elution Mode: Gradient elution.

Flow Rate: 0.40 mL/min.
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Detection: Electrospray ionization (ESI) in multiple reaction monitoring (MRM) mode.

Parameter Illustrative Value

Retention Time ~ [To be determined] min

Precursor Ion (m/z) 354.0 [M+H]⁺

Product Ion(s) (m/z) [To be determined]

Limit of Detection (LOD) [To be determined]

Limit of Quantification (LOQ) [To be determined]

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR and ¹³C-NMR spectroscopy are used to elucidate the molecular structure of N-
nitroso-dorzolamide and confirm the presence of the nitroso group and other key functional

groups.

Nucleus
Expected Chemical Shifts (δ, ppm)
(Illustrative)

¹H-NMR

Signals corresponding to ethyl, methyl, and

thienothiopyran ring protons. The presence of

the nitroso group will influence the chemical

shifts of the adjacent ethyl protons.

¹³C-NMR

Signals corresponding to the carbon atoms of

the dorzolamide backbone. The carbon atoms of

the ethyl group attached to the nitrosamine

nitrogen will show characteristic shifts.

3.2.3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of N-
nitroso-dorzolamide, providing confirmation of its identity. High-resolution mass spectrometry

(HRMS) can be used to determine the exact mass and elemental composition.
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Parameter Illustrative Value

Ionization Mode Electrospray Ionization (ESI)

[M+H]⁺ (m/z) 354.0174 (calculated)

Key Fragments (m/z)
Loss of NO, fragments of the dorzolamide

backbone.

3.2.4. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Functional Group
Expected Wavenumber (cm⁻¹)
(Illustrative)

N-N=O stretch ~1430-1500

S=O stretch (sulfonamide) ~1330-1370 and ~1140-1180

N-H stretch (sulfonamide) ~3200-3400

C-H stretch ~2850-3000

3.2.5. Thermogravimetric Analysis (TGA)

TGA can be used to assess the thermal stability of N-nitroso-dorzolamide.

Parameter Illustrative Value

Decomposition Temperature [To be determined]

Analytical Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15815456/docs?utm_src=pdf-body#synthesis-and-characterization-of-n-nitroso-dorzolamide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815456?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatographic Analysis Spectroscopic Analysis Thermal Analysis

Characterization Data

N-nitroso-dorzolamide Sample

HPLC / UPLC NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Thermogravimetric Analysis (TGA)

Mass Spectrometry (MS/MS)

Coupling

Purity & QuantificationIdentity Confirmation Structural Elucidation Thermal Stability

Click to download full resolution via product page

Caption: Analytical workflow for the characterization of N-nitroso-dorzolamide.

Conclusion
This technical guide provides a framework for the synthesis and characterization of N-nitroso-
dorzolamide. The outlined synthetic protocol, based on established chemical principles, offers

a starting point for the preparation of this impurity as a reference standard. The detailed

characterization methodologies, including UPLC-MS/MS, NMR, and IR spectroscopy, are

essential for the unambiguous identification and quantification of N-nitroso-dorzolamide. This

information is critical for pharmaceutical manufacturers and researchers to ensure the safety

and quality of dorzolamide-containing drug products by effectively monitoring and controlling

this potential genotoxic impurity. Further research to establish a definitive, optimized synthesis

and to generate a complete, publicly available set of characterization data is encouraged.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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